Homopravastatin Sodium Salt
Homopravastatin Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
159225-12-4
VCID:
VC0022815
InChI:
InChI=1S/C24H38O7.Na/c1-4-5-15(3)24(30)31-21-12-18(26)10-16-7-6-14(2)20(23(16)21)9-8-17(25)11-19(27)13-22(28)29;/h6-7,10,14-15,17-21,23,25-27H,4-5,8-9,11-13H2,1-3H3,(H,28,29);/q;+1/p-1/t14-,15-,17+,18+,19-,20-,21-,23-;/m0./s1
SMILES:
CCCC(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)[O-])O)O)O.[Na+]
Molecular Formula:
C24H37NaO7
Molecular Weight:
460.543
Homopravastatin Sodium Salt
CAS No.: 159225-12-4
Reference Standards
VCID: VC0022815
Molecular Formula: C24H37NaO7
Molecular Weight: 460.543
| CAS No. | 159225-12-4 |
|---|---|
| Product Name | Homopravastatin Sodium Salt |
| Molecular Formula | C24H37NaO7 |
| Molecular Weight | 460.543 |
| IUPAC Name | sodium;(3S,5R)-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-[(2S)-2-methylpentanoyl]oxy-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C24H38O7.Na/c1-4-5-15(3)24(30)31-21-12-18(26)10-16-7-6-14(2)20(23(16)21)9-8-17(25)11-19(27)13-22(28)29;/h6-7,10,14-15,17-21,23,25-27H,4-5,8-9,11-13H2,1-3H3,(H,28,29);/q;+1/p-1/t14-,15-,17+,18+,19-,20-,21-,23-;/m0./s1 |
| Standard InChIKey | MQJUBTPBWHIMPQ-SUOCKJRNSA-M |
| SMILES | CCCC(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)[O-])O)O)O.[Na+] |
| Synonyms | (βR,δR,1S,2S,6S,8S,8aR)-1,2,6,7,8,8a-Hexahydro-β,δ,6-trihydroxy-2-methyl-8-[[(2S)-2-methyl-1-oxopentyl]oxy]-1-naphthaleneheptanoic Acid Sodium Salt; (βR,γR,1S,2S,6S,8S,8aR)-1,2,6,7,8,8a-Hexahydro-β,δ,6-trihydroxy-2-methyl-8-[[(2S)-2-methyl-1-oxopenty |
| PubChem Compound | 71317229 |
| Last Modified | Nov 11 2021 |
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